Cas no 1119-34-2 (L-Arginine hydrochloride)

L-Arginine hydrochloride is a white crystalline powder that serves as an intermediate in various chemical syntheses and pharmaceutical applications. Its key advantages lie in its high purity and stability, making it suitable for use in the production of nitric oxide donors and amino acid derivatives, while also facilitating controlled release formulations.

L-Arginine hydrochloride structure

Product Name:L-Arginine hydrochloride

CAS No:1119-34-2

MF:C₆H₁₅ClN₄O₂

MW:210.661899805069

MDL:MFCD00064550

CID:40778

PubChem ID:66250

Update Time:2025-08-14

L-Arginine hydrochloride Chemical and Physical Properties

Names and Identifiers

- L-Arginine hydrochloride
- L-Arginine HCl
- AI3-18300
- ARGININE,(L)
- Argamine
- Arginine hydrochloride
- Arginine monochloride
- Arginine
- monohydrochloride
- Arginine,hydrochloride,L-
- Argivene
- Detoxargin
- L-(+)-Arginine monohydrochloride
- Minophagen A
- NSC 203450
- NSC 7914
- R-Gene
- R-Gene 10
- UNII-F7LTH1E20Y
- L-Arginine monohydrochloride
- 2-Amino-5-guanidinovaleric acid monohydrochloride
- L-(+)-Arginine Hydrochloride
- L-Argininine monohydrocholoride
- (S)-(+)-Arginine hydrochloride
- CultureSure L-Arginine Hydrochloride, Animal-derived-free
- H-Arg-OH.HCl
- H-Arg-OH•HCl
- L-Ainine Monohydrochloride
- L-Arginine Hydrochloride or L-Arginine HCl
- L-Arginine hydrochloride solution
- PARAGOS 530624
- (S)-(+)-2-Amino-5-[(aminoiminomethyl)amino]pentanoic acid monohydrochloride
- (S)-2-Amino-5-guanidinopentanoic acid hydrochloride
- (S)-arginine hydrochloride
- 2-Amino-5-guanidinovaleric ac
- anhydrous L-arginine monohydrochloride
- ARG,HCL
- H-Arg-OH·HCl
- L(+)-Arginine hydrochloride
- L-ARG HCL
- L-GuanidineaMinovaleric acid hydrochloride
- S-(+)-2-Amino-5-[(aminoiminomethyl)amino]pentanoic acid monohydrochloride
- Arginine monohydrochloride
- Levargin
- L-Arginine (hydrochloride)
- L-Arginine, monohydrochloride
- Arginine, hydrochloride, L-
- (+)-L-Arginine hydrochloride
- L-Arginine hydrochloride (VAN)
- Arginine Hydrochloride [USAN:JAN
- Arginine hydrochloride, European Pharmacopoeia (EP) Reference Standard
- ARGININE HYDROCHLORIDE (MART.)
- AC-23975
- EC 214-275-1
- L-Argininexhydrochloride
- MFCD00166393
- L-ARGININE HYDROCHLORIDE [JAN]
- A-8580
- HY-N0455A
- 15595-35-4
- C6H15ClN4O2
- NSC7914
- NS00085581
- ARGININE HYDROCHLORIDE [ORANGE BOOK]
- L-arginine, hydrochloride
- L-Arginine monohydrochloride, Vetec(TM) reagent grade, >=98%
- D70773
- EN300-249105
- NSC-7914
- ARGININE HYDROCHLORIDE [MI]
- NSC-203450
- DB-029943
- SR-01000075479-3
- (2S)-2-amino-5-carbamimidamidopentanoic acid hydrochloride
- ARGININE HYDROCHLORIDE [USP-RS]
- nBu-PArg(20)*HCl
- Hydrochloride, arginine
- ARGININE HYDROCHLORIDE (USP-RS)
- EINECS 214-275-1
- CS-2046
- ARGININE HYDROCHLORIDE [VANDF]
- DTXSID20883650
- CCG-43265
- L-Arginine monohydrochloride, BioUltra, >=99.5% (AT)
- nBu-PArg(50)*HCl
- Arginine Hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
- AKOS015924214
- MFCD00064550
- F7LTH1E20Y
- L-Arginine hydrochloride, SAJ special grade, >=99.0%
- DS-2054
- ARGININE HYDROCHLORIDE [EP MONOGRAPH]
- J-521633
- AKOS015906195
- l-arginine monochlorhydrate
- R-gene (TN)
- L-Arginine monohydrochloride, not synthetic, meets EP, JP, USP testing specifications, suitable for cell culture, 98.5-101.0%
- D01126
- ARGININE, L-, HYDROCHLORIDE
- nBu-PArg(100)*HCl
- L-Arginine hydrochloride (JP17)
- ARGININE HYDROCHLORIDE [WHO-DD]
- L-ARGININE MONOHYDROCHLORIDE [FCC]
- (2S)-2-amino-5-(diaminomethylideneamino)pentanoic acid;hydrochloride
- Arginine hydrochloride (USP)
- Arginine hydrochloride, British Pharmacopoeia (BP) Reference Standard
- CS-0368604
- SCHEMBL44977
- Q27277776
- CHEBI:31235
- L-Arginine monohydrochloride, Vetec(TM), 98.5%
- L-Arginine, monohydrochloride, L-
- ARGININE HYDROCHLORIDE [USP MONOGRAPH]
- L-Arginine monohydrochloride, certified reference material, TraceCERT(R)
- Tivortin
- Arginine Hydrochloride [USAN:JAN]
- 1119-34-2
- A0528
- ARGININE HYDROCHLORIDE [USAN]
- Arginine Hydrochloride (L-Arginine Hydrochloride)
- ARGININE HYDROCHLORIDE [MART.]
- Arginine HCl
- L-Arginine, hydrochloride (1:1)
- s3174
- ARGININE HYDROCHLORIDE (USP MONOGRAPH)
- CHEMBL1200381
- NSC203450
- ARGININE HYDROCHLORIDE (EP MONOGRAPH)
- L-Arginine monohydrochloride, reagent grade, >=98% (HPLC), powder
- MDL： MFCD00064550
- Inchi： 1S/C6H14N4O2.ClH/c7-4(5(11)12)2-1-3-10-6(8)9;/h4H,1-3,7H2,(H,11,12)(H4,8,9,10);1H
- InChI Key： KWTQSFXGGICVPE-UHFFFAOYSA-N
- SMILES： Cl.NC(C(=O)O)CCCNC(=N)N
- BRN： 3631658

Computed Properties

Exact Mass: 210.08800
Monoisotopic Mass: 210.0883534g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 176
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing
Topological Polar Surface Area: 128

Experimental Properties

Color/Form: Colorless or white crystalline powder.
Density: 1.42
Melting Point: 226-230 °C (lit.)
PH: 5.5-7.0 (25℃, 1M in H2O)
Solubility: H2O: 100 mg/mL
Water Partition Coefficient: Soluble in water. Slightly soluble in hot alcohol.
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
PSA: 125.22000
LogP: 1.35480
Solubility: It is easily soluble in water, and the aqueous solution is acidic. Very slightly soluble in ethanol, insoluble in ether. Odourless.
FEMA: 3819
Merck: 780
Specific Rotation: 22 º (c=8,6N HCl)
Sensitiveness: Hygroscopic
Optical Activity: [α]20/D +22.0±0.5°, c = 5% in 5 M HCl
Color/Form: 100 mM amino acid in 0.1 M HCl

L-Arginine hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： R37: respiratory tract irritation.
Safety Instruction： S37/39-S26-S24/25
FLUKA BRAND F CODES：3-10
RTECS：CF1995500
Hazardous Material Identification：
TSCA：Yes
Storage Condition：2-8°C
Risk Phrases：R36/37/38

L-Arginine hydrochloride Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

L-Arginine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	A4599-1KG	L-Arginine hydrochloride	1119-34-2		1KG	￥5295.18	2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	A4599-10KG	L-Arginine hydrochloride	1119-34-2		10KG	￥29354.01	2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	A4599-25KG	L-Arginine hydrochloride	1119-34-2		25KG	￥65352.42	2022-02-23
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L274353-100g	L-Arginine hydrochloride	1119-34-2	USP	100g	¥79.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L274353-500g	L-Arginine hydrochloride	1119-34-2	USP	500g	¥259.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L274353-12×100g	L(+)-Arginine hydrochloride	1119-34-2	USP	12×100g	￥2,972.00	2021-05-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L274353-12×500g	L(+)-Arginine hydrochloride	1119-34-2	USP	12×500g	￥10,611.00	2021-05-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A103485-100g	L-Arginine hydrochloride	1119-34-2	EP,JP,USP ,≥98.5%,	100g	¥86.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A103485-500g	L-Arginine hydrochloride	1119-34-2	EP,JP,USP ,≥98.5%,	500g	¥284.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A103484-500g	L-Arginine hydrochloride	1119-34-2	98%	500g	¥205.90	2023-09-04

L-Arginine hydrochloride Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1119-34-2)L-Arginine hydrochloride

Order Number:A802447

Stock Status:in Stock

Quantity:2.5kg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:39

Price ($):303.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:1119-34-2)L-Arginine hydrochloride

Order Number:sfd21679

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1119-34-2)L-Arginine hydrochloride

Order Number:LE7066;LE8424318;LE19212

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:50

Price ($):discuss personally

Email:18501500038@163.com

L-Arginine hydrochloride Spectrogram

13C NMR

1H NMR

300 MHz

DMSO

L-Arginine hydrochloride Related Literature

1. Enthalpy of interaction between some cationic polypeptides and n-alkyl sulphates in aqueous solution

Maria I. Paz-Andrade,Malcolm N. Jones,Henry A. Skinner J. Chem. Soc. Faraday Trans. 1 1978 74 2923
2. Temperature dependence of the pitch in chiral lyotropic chromonic liquid crystals

Timothy Ogolla,Robert S. Paley,Peter J. Collings Soft Matter 2019 15 109
3. Temperature dependence of the pitch in chiral lyotropic chromonic liquid crystals

Timothy Ogolla,Robert S. Paley,Peter J. Collings Soft Matter 2019 15 109
4. Interfacial electrostatics of poly(vinylamine hydrochloride), poly(diallyldimethylammonium chloride), poly-l-lysine, and poly-l-arginine interacting with lipid bilayers

A. C. McGeachy,N. Dalchand,E. R. Caudill,T. Li,M. Do?angün,L. L. Olenick,H. Chang,J. A. Pedersen,F. M. Geiger Phys. Chem. Chem. Phys. 2018 20 10846
5. Mixtures of oppositely charged polypeptides as high-performance dispersing agents for single-wall carbon nanotubes

Gordon K.-C. Lee,Clare Sach,Malcolm L. H. Green,Luet-lok Wong,Christoph G. Salzmann Chem. Commun. 2010 46 7013

Related Categories

1119-34-2 (L-Arginine hydrochloride) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1119-34-2)L-Arginine hydrochloride

Purity:99%

Quantity:2.5kg

Price ($):303.0

Suzhou Senfeida Chemical Co., Ltd

(CAS:1119-34-2)L-Arginine hydrochloride

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 1119-34-2 (L-Arginine hydrochloride)

L-Arginine hydrochloride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

L-Arginine hydrochloride Security Information

L-Arginine hydrochloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

L-Arginine hydrochloride Pricemore >>

L-Arginine hydrochloride Suppliers

L-Arginine hydrochloride Spectrogram

L-Arginine hydrochloride Related Literature

Related Categories

1119-34-2 (L-Arginine hydrochloride) Related Products